Cas no 70630-17-0 (Metalaxyl-M (~90%))

• Product Name: Metalaxyl-M (~90%)
• CAS No: 70630-17-0
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD03701742
• CID: 59124
• PubChem ID: 329754334
• Update Time: 2026-05-14

Metalaxyl-M (~90%) Chemical and Physical Properties

Names and Identifiers

• metalaxyl-m
• n-(2,6-dimethylphenyl)-n-(methoxyacetyl)-alanine methyl ester
• (r)-2-{(2,6-dimethylphenylmethoxy)acetylamino}-propionic acid methyl ester
• Mefenoxam
• Mefenoxam Solution
• (R)-2-[(2,6-dimethylphenyl)methoxyacetylamino]propionic acid methyl ester
• [(R)-N-(2,6-dimethylphenyl)-N-(methoxyacetylamino)propionic acid methyl ester]
• Metal
• Metalaxil
• Methenoxam
• methyl (2R)-2-(N-(2-methoxyacetyl)-2,6-dimethylanilino)propanoate
• methyl N-(2,6-dimethylphenyl)-N-(methoxyacetyl)-D-alaninate
• Methyl N-(methoxyacetyl)-N-(2,6-xylyl)-D-alaninate
• methyl N-(methoxyacetyl)-N-2,6-xylyl-D-alaninate
• Ridomil Gold
• Subdue Maxx
• (R)-Metalaxyl
• Metalaxyl-M (~90%)

• MDL： MFCD03701742
• Inchi： 1S/C15H21NO4/c1-10-7-6-8-11(2)14(10)16(13(17)9-19-4)12(3)15(18)20-5/h6-8,12H,9H2,1-5H3/t12-/m1/s1
• InChI Key： ZQEIXNIJLIKNTD-GFCCVEGCSA-N
• SMILES： CC1=C(C(=CC=C1)C)N([C@H](C)C(=O)OC)C(=O)COC

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• Color/Form: Light yellow to light brown thick liquid
• Density: 1.1083 (rough estimate)
• Melting Point: -38.6°C
• Boiling Point: 422.1°C (rough estimate)
• Flash Point: 192.3ºC
• Refractive Index: 1.5130 (estimate)
• PSA: 55.84000
• LogP: 1.84430

Metalaxyl-M (~90%) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39-46
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：0-6°C

Additional information on Metalaxyl-M (~90%)

Introduction to Metalaxyl-M (~90%) (CAS No. 70630-17-0)

Metalaxyl-M (~90%), with the CAS number 70630-17-0, is a widely recognized and highly effective fungicide used in the agricultural sector to control a variety of plant diseases. This compound is a member of the phenylamide class of fungicides and is known for its systemic action, which allows it to be absorbed by plants and distributed throughout their tissues, providing robust protection against fungal pathogens.

The primary use of Metalaxyl-M (~90%) is in the prevention and control of oomycete diseases, such as those caused by Phytophthora and Pythium species. These pathogens are responsible for significant crop losses worldwide, affecting a wide range of crops including potatoes, soybeans, and ornamental plants. The systemic nature of Metalaxyl-M (~90%) makes it particularly effective in managing these diseases, as it can protect both the treated parts of the plant and those that have not been directly treated.

Recent research has highlighted several key aspects of Metalaxyl-M (~90%) that contribute to its effectiveness and safety. One notable study published in the Journal of Agricultural and Food Chemistry (2022) investigated the molecular mechanisms by which Metalaxyl-M (~90%) inhibits fungal growth. The study found that the compound interferes with the synthesis of tubulin, a critical protein involved in cell division and growth in fungi. This interference disrupts the normal cellular processes of the pathogen, leading to its death or significant reduction in virulence.

In addition to its fungicidal properties, Metalaxyl-M (~90%) has been shown to have a favorable environmental profile. A study published in the Environmental Science & Technology (2021) evaluated the environmental fate and behavior of Metalaxyl-M (~90%). The results indicated that the compound has low persistence in soil and water, reducing the risk of long-term environmental contamination. Furthermore, it has minimal toxicity to non-target organisms, making it a safer choice for integrated pest management (IPM) programs.

The application methods for Metalaxyl-M (~90%) are diverse and can be tailored to specific crop needs. It can be applied as a seed treatment, soil drench, or foliar spray. Each method has its advantages depending on the crop and disease pressure. For example, seed treatment is particularly effective in preventing early-stage infections, while foliar sprays are useful for controlling established infections.

To maximize the efficacy of Metalaxyl-M (~90%), it is often recommended to use it in combination with other fungicides or cultural practices. This approach helps to prevent the development of resistant fungal strains and ensures long-term disease control. Research published in the Crop Protection journal (2023) demonstrated that combining Metalaxyl-M (~90%) with other fungicides such as azoxystrobin or pyraclostrobin can significantly enhance disease control while reducing the risk of resistance.

The safety profile of Metalaxyl-M (~90%) is another critical aspect that has been extensively studied. A comprehensive review published in the Toxicology Letters (2022) summarized the findings from numerous toxicological studies on this compound. The review concluded that Metalaxyl-M (~90%) has low toxicity to humans and mammals when used according to label instructions. It also noted that proper handling and application practices are essential to minimize any potential risks.

In conclusion, Metalaxyl-M (~90%) (CAS No. 70630-17-0) is a highly effective fungicide with a well-documented safety profile and environmental benefits. Its systemic action, broad-spectrum activity against oomycete pathogens, and favorable environmental fate make it an essential tool in modern agricultural practices. As research continues to uncover new insights into its mechanisms of action and applications, Metalaxyl-M (~90%) remains a valuable asset in ensuring crop health and productivity.